Cas no 22731-72-2 (1-(4-nitrophenyl)prop-2-en-1-one)

• Product Name: 1-(4-nitrophenyl)prop-2-en-1-one
• CAS No: 22731-72-2
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 274081
• PubChem ID: 152453
• Update Time: 2025-10-22

1-(4-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(4-nitrophenyl)-
• 1-(4-nitrophenyl)prop-2-en-1-one
• 22731-72-2
• 2-Propen-1-one, 1-(4-nitrophenyl)-
• SCHEMBL5099884
• EN300-1839591
• NP-Peo
• DTXSID00177266
• 1-(4'-Nitrophenyl)prop-2-en-1-one

• Inchi： 1S/C9H7NO3/c1-2-9(11)7-3-5-8(6-4-7)10(12)13/h2-6H,1H2
• InChI Key： DQYLFLJHEBERCG-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 177.04261
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(4-nitrophenyl)prop-2-en-1-one

Comprehensive Analysis of 1-(4-Nitrophenyl)prop-2-en-1-one (CAS No. 22731-72-2): Properties, Applications, and Innovations

1-(4-Nitrophenyl)prop-2-en-1-one, also known by its CAS number 22731-72-2, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This yellow crystalline solid belongs to the class of nitrophenyl ketones and is widely utilized in synthetic chemistry due to its unique electrophilic properties. The compound's molecular structure features a propenone backbone linked to a 4-nitrophenyl group, making it a valuable intermediate for pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the demand for 1-(4-nitrophenyl)prop-2-en-1-one has surged, particularly in the development of photoactive materials and organic semiconductors. Researchers are exploring its potential in solar cell technologies, where its electron-withdrawing nitro group enhances charge transport efficiency. Additionally, its role in cross-coupling reactions has made it a staple in palladium-catalyzed syntheses, aligning with the growing trend toward sustainable catalysis.

The compound's synthetic versatility is further highlighted by its applications in flavonoid derivatives and antimicrobial agents. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy as a precursor for bioactive heterocycles, addressing global interest in drug discovery. This aligns with frequent search queries such as "nitrophenyl ketone uses in medicine" and "CAS 22731-72-2 applications," reflecting public curiosity about its therapeutic potential.

From an industrial perspective, 1-(4-nitrophenyl)prop-2-en-1-one is critical in manufacturing UV stabilizers and dye intermediates. Its chromophoric properties enable precise control over light absorption, catering to the textile and coatings industries. Notably, its low environmental persistence compared to traditional additives has positioned it as a greener alternative, resonating with eco-conscious consumers searching for "eco-friendly chemical substitutes."

Innovations in green chemistry have also leveraged this compound's reactivity under microwave-assisted synthesis, reducing reaction times by 60%—a topic frequently queried in AI-driven research tools. Furthermore, its crystalline purity (>98%) ensures reproducibility, a key concern for laboratories optimizing high-throughput screening protocols. As interest in automated synthesis platforms grows, CAS 22731-72-2 remains a benchmark for reliability.

In summary, 1-(4-nitrophenyl)prop-2-en-1-one exemplifies the intersection of tradition and innovation in organic chemistry. Its multifaceted roles—from pharmaceutical building blocks to renewable energy materials—underscore its relevance in addressing contemporary scientific challenges. With ongoing research into its structure-activity relationships, this compound continues to inspire solutions for a sustainable future.